
Essential Safety and Disposal Guidance for 25C-
NBOH Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 25C-NBOH hydrochloride

Cat. No.: B593021 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and regulatory

compliance. This document provides essential logistical information and a step-by-step

operational plan for the safe disposal of 25C-NBOH hydrochloride.

Chemical and Physical Properties
A summary of the known quantitative data for 25C-NBOH hydrochloride is presented below.

This information is critical for understanding the compound's characteristics and for making

informed decisions on its handling and disposal.
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Property Value

Formal Name

2-[[[2-(4-chloro-2,5-

dimethoxyphenyl)ethyl]amino]methyl]-phenol,

monohydrochloride

CAS Number 1539266-20-0[1]

Molecular Formula C₁₇H₂₀ClNO₃ • HCl[1]

Formula Weight 358.3 g/mol [1]

Purity ≥98%[1]

Formulation A crystalline solid[1]

Solubility
DMF: 10 mg/ml, DMSO: 3 mg/ml, Ethanol: 5

mg/ml, DMF:PBS (pH 7.2) (1:10): 0.09 mg/ml[1]

λmax 284 nm[1]

Disposal Procedures
While a safety data sheet for 25C-NBOH hydrochloride suggests that small quantities may be

disposed of as household waste, this is not a recommended practice in a professional

laboratory setting due to the compound's psychoactive nature and potential for degradation. A

more rigorous and cautious approach is necessary to ensure safety and compliance with

regulations. It is important to note that 25C-NBOH can degrade into 2C-C, a Schedule I

substance in the United States, under certain conditions such as in a GC inlet.[2][3] Therefore,

disposal methods must account for this possibility.

Step-by-Step Disposal Protocol:

Consult Local Regulations: Before proceeding, consult your institution's environmental health

and safety (EHS) office and review local, state, and federal regulations regarding the

disposal of chemical waste, particularly for research chemicals and potential precursors to

controlled substances.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves, when handling 25C-NBOH hydrochloride.
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Waste Collection:

Collect waste 25C-NBOH hydrochloride, including any contaminated materials (e.g.,

weighing paper, gloves, pipette tips), in a designated and clearly labeled hazardous waste

container.

The container should be made of a material compatible with the chemical and securely

sealed.

Label the container with the full chemical name: "25C-NBOH hydrochloride," the CAS

number "1539266-20-0," and any other information required by your institution.

Waste Storage: Store the sealed hazardous waste container in a designated, secure, and

well-ventilated area, away from incompatible materials, until it is collected by a licensed

chemical waste disposal company.

Professional Disposal: Arrange for the collection and disposal of the waste through your

institution's EHS-approved hazardous waste management service. These companies are

equipped to handle and dispose of chemical waste in a safe and environmentally responsible

manner.[4]

Experimental Workflow for Disposal
The logical workflow for the proper disposal of 25C-NBOH hydrochloride in a laboratory

setting is outlined below. This process ensures that all safety and regulatory considerations are

met.
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Logical workflow for the safe disposal of 25C-NBOH hydrochloride.

Signaling Pathways and Experimental Protocols
Currently, there are no established signaling pathways directly related to the disposal of 25C-
NBOH hydrochloride. The primary focus of experimental protocols in this context is on

analytical methods for its detection and characterization, which can inform safe handling and

disposal by understanding its stability and degradation products.
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For instance, studies using Gas Chromatography-Mass Spectrometry (GC-MS) have shown

that 25C-NBOH is thermally unstable and can degrade to 2C-C.[2][3] This highlights the

importance of using analytical techniques like Liquid Chromatography-Quadrupole Time-of-

Flight Mass Spectrometry (LC-QTOF-MS) for accurate identification and quantification, which

can be crucial for waste characterization prior to disposal.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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